Cas no 1862803-97-1 (1-(2-Hydroxybenzyl)azetidin-3-ol)

• Product Name: 1-(2-Hydroxybenzyl)azetidin-3-ol
• CAS No: 1862803-97-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5719616
• PubChem ID: 121200359
• Update Time: 2025-05-19

1-(2-Hydroxybenzyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026708124
• starbld0031995
• 1-[(2-hydroxyphenyl)methyl]azetidin-3-ol
• 1862803-97-1
• 1-(2-hydroxybenzyl)azetidin-3-ol
• F1907-3243
• 3-Azetidinol, 1-[(2-hydroxyphenyl)methyl]-
• 1-(2-Hydroxybenzyl)azetidin-3-ol

• Inchi： 1S/C10H13NO2/c12-9-6-11(7-9)5-8-3-1-2-4-10(8)13/h1-4,9,12-13H,5-7H2
• InChI Key： HNBCPCJIIHZLGC-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC=CC=2O)C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 316.1±37.0 °C(Predicted)
• pka: 10.02±0.30(Predicted)

Additional information on 1-(2-Hydroxybenzyl)azetidin-3-ol

1-(2-Hydroxybenzyl)azetidin-3-ol: A Promising Compound in Medicinal Chemistry (CAS No. 1862803-97-1)

1-(2-Hydroxybenzyl)azetidin-3-ol (CAS No. 1862803-97-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a hydroxybenzyl group attached to the azetidine ring imparts distinct chemical and biological characteristics, making it a valuable candidate for further research and development.

The structural uniqueness of 1-(2-Hydroxybenzyl)azetidin-3-ol lies in its combination of a hydroxyl group and a benzyl moiety, which can influence its reactivity and biological activity. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. Meanwhile, the benzyl group provides aromaticity and rigidity, which can affect the compound's conformational stability and binding affinity.

Recent studies have explored the pharmacological properties of 1-(2-Hydroxybenzyl)azetidin-3-ol, revealing its potential as a lead compound for drug discovery. One notable area of research is its anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that 1-(2-Hydroxybenzyl)azetidin-3-ol may have neuroprotective effects, potentially benefiting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(2-Hydroxybenzyl)azetidin-3-ol has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 2-hydroxybenzaldehyde with an azetidine derivative under mild conditions, followed by purification through column chromatography. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In terms of pharmacokinetics, 1-(2-Hydroxybenzyl)azetidin-3-ol exhibits favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects. Preclinical studies have also demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The mechanism of action of 1-(2-Hydroxybenzyl)azetidin-3-ol is an area of ongoing research. Initial findings suggest that it may interact with specific protein targets involved in inflammatory pathways, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). By modulating these signaling pathways, the compound can potentially reduce inflammation and oxidative stress, which are key factors in many chronic diseases.

Furthermore, clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Hydroxybenzyl)azetidin-3-ol in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These trials are essential for validating the preclinical findings and determining the optimal dosing regimens for different indications.

In conclusion, 1-(2-Hydroxybenzyl)azetidin-3-ol (CAS No. 1862803-97-1) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for its development as a novel therapeutic agent. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.